Cas no 87027-39-2 (tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate)
87027-39-2 structure
Product Name:tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
CAS No:87027-39-2
MF:C9H12BrNO3
MW:262.100481987
CID:659770
PubChem ID:15591739
Update Time:2025-04-19
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester
- tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate
- TERT-BUTYL 2-(BROMOMETHYL)OXAZOLE-4-CARBOXYLATE
- 87027-39-2
- DTXSID40575328
- AT18575
- EN300-1609143
-
- Inchi: 1S/C9H12BrNO3/c1-9(2,3)14-8(12)6-5-13-7(4-10)11-6/h5H,4H2,1-3H3
- InChI Key: OVULLLZBCDDFSV-UHFFFAOYSA-N
- SMILES: BrCC1=NC(=CO1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 261.00006g/mol
- Monoisotopic Mass: 261.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM426580-250mg |
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester |
87027-39-2 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM426580-500mg |
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester |
87027-39-2 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM426580-1g |
4-Oxazolecarboxylic acid, 2-(bromomethyl)-, 1,1-dimethylethyl ester |
87027-39-2 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-1609143-0.05g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 0.05g |
$249.0 | 2023-05-26 | |
| Enamine | EN300-1609143-0.1g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 0.1g |
$372.0 | 2023-05-26 | |
| Enamine | EN300-1609143-0.25g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 0.25g |
$530.0 | 2023-05-26 | |
| Enamine | EN300-1609143-0.5g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 0.5g |
$835.0 | 2023-05-26 | |
| Enamine | EN300-1609143-1.0g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 1g |
$1070.0 | 2023-05-26 | |
| Enamine | EN300-1609143-2.5g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 2.5g |
$2100.0 | 2023-05-26 | |
| Enamine | EN300-1609143-5.0g |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate |
87027-39-2 | 95% | 5g |
$3105.0 | 2023-05-26 |
tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
87027-39-2 (tert-butyl 2-(bromomethyl)-1,3-oxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent